[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[(3S)-1-(2-chloroacetyl)piperidin-3-yl]-N-methylcarbamate
• InChI: InChI=1S/C13H23ClN2O3/c1-13(2,3)19-12(18)15(4)10-6-5-7-16(9-10)11(17)8-14/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key: LLFVAZPTDVYTHR-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1CCCN(C1)C(=O)CCl
• Isomeric SMILES: CC(C)(C)OC(=O)N(C)[C@H]1CCCN(C1)C(=O)CCl
• Molecular Formula: C13H23ClN2O3
• Molecular Weight: 290.78 g/mol

Description

[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1353994-96-3) is a chiral piperidine derivative featuring a tert-butyl carbamate protective group, a methyl substituent on the piperidine nitrogen, and a 2-chloro-acetyl moiety at the 3-position of the piperidine ring. With a molecular weight of 290.79 g/mol (C₁₄H₂₃ClN₂O₃), this compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and protease-targeted therapeutics . Its stereochemistry (S-configuration) is essential for ensuring selective binding to biological targets. The chloro-acetyl group enhances electrophilicity, enabling nucleophilic substitution reactions, while the tert-butyl carbamate group provides stability during synthetic processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a 1,5-diamine.

Introduction of the Chloro-acetyl Group: The chloro-acetyl group is introduced via an acylation reaction using chloroacetyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

In an industrial setting, the production of [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Continuous flow reactors may be employed to enhance the efficiency and safety of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the chloro-acetyl group, converting it to a hydroxyl group.

Substitution: The chloro-acetyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used under mild conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base to facilitate the substitution reaction.

Major Products Formed

Oxidation: N-oxides of the piperidine ring.

Reduction: Hydroxyl derivatives of the original compound.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester has several applications in scientific research:

Medicinal Chemistry: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Organic Synthesis: The compound is used as a building block for the synthesis of more complex organic molecules.

Biological Studies: It is employed in the study of enzyme inhibition and receptor binding due to its structural features.

Mechanism of Action

The mechanism of action of [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro-acetyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition of enzyme activity or modulation of receptor function. The piperidine ring provides structural stability and enhances binding affinity.

Comparison with Similar Compounds

Chloro-Acetyl vs. Amino-Acetyl Substituents

• Target Compound : The chloro-acetyl group (Cl-CH₂-CO-) confers electrophilic reactivity, facilitating cross-coupling or alkylation reactions. However, this group may reduce solubility in polar solvents due to its hydrophobic nature .
• Analog: [(S)-1-(2-Amino-acetyl)-piperidin-3-yl]-ethyl-carbamic acid tert-butyl ester (CAS: 1354011-53-2) replaces chlorine with an amino group (NH₂-CH₂-CO-). This substitution increases nucleophilicity and hydrogen-bonding capacity, enhancing solubility in aqueous media. The ethyl carbamate further modifies steric bulk compared to the methyl group in the target compound .

Chloro-Acetyl vs. Hydroxy-Ethyl Substituents

• Analog: [(S)-1-(2-Hydroxy-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester (CAS: 2014-58-6) replaces the acetyl group with a hydroxy-ethyl chain (HO-CH₂-CH₂-). This structural change introduces polarity and hydrogen-bond donor capacity, improving water solubility but reducing electrophilic reactivity. The absence of an ester carbonyl also diminishes its utility in acyl transfer reactions .

Chloro-Acetyl vs. Amino-Propionyl Substituents

• Analog: [(S)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1401668-73-2) features an extended amino-propionyl chain (NH₂-CH(CH₃)-CO-) and an isopropyl carbamate. The (S,S)-stereochemistry may enhance target specificity in peptide-mimetic drug candidates .

Structural and Functional Comparison Table

Compound (CAS)	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications
Target (1353994-96-3)	2-Chloro-acetyl	C₁₄H₂₃ClN₂O₃	290.79	Electrophilic, moderate solubility, chiral stability	Kinase inhibitor intermediates
Amino-Acetyl Analog (1354011-53-2)	2-Amino-acetyl	C₁₄H₂₇N₃O₃	285.39	Nucleophilic, high aqueous solubility	Peptide coupling, protease inhibitors
Hydroxy-Ethyl Analog (2014-58-6)	2-Hydroxy-ethyl	C₁₄H₂₆N₂O₃	270.37	Polar, hydrogen-bond donor, low reactivity	Solubility enhancers, prodrugs
Amino-Propionyl Analog (1401668-73-2)	(S)-2-Amino-propionyl	C₁₆H₃₁N₃O₃	329.44	Steric hindrance, enhanced metabolic stability	Anticancer agents, enzyme inhibitors

Stability and Reactivity Trends

• Electrophilic Reactivity: The target compound’s chloro-acetyl group enables efficient SN2 reactions, outperforming amino- or hydroxy-substituted analogs in alkylation reactions .
• Stereochemical Impact : (S)-configured piperidines show superior binding affinity to biological targets compared to racemic mixtures, as demonstrated in kinase inhibitor studies .

Biological Activity

[(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester (CAS: 1353994-96-3) is a synthetic compound with potential therapeutic applications. This article reviews its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

The compound has the following chemical structure and properties:

• Molecular Formula : C13H23ClN2O3
• Molecular Weight : 290.79 g/mol
• IUPAC Name : [(S)-1-(2-chloroacetyl)piperidin-3-yl]methyl carbamate tert-butyl ester

The biological activity of [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester is primarily attributed to its interactions with various biological targets:

• Inhibition of Enzymes : The compound has shown potential in inhibiting enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in neurotransmitter regulation. This inhibition can lead to increased levels of acetylcholine, enhancing cholinergic signaling, which is beneficial in conditions like Alzheimer's disease .
• Anticancer Activity : Research indicates that derivatives of piperidine, including this compound, may exhibit anticancer properties. They have been shown to induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including the modulation of signaling pathways involved in cell proliferation and survival .
• G Protein-Coupled Receptor Modulation : The compound may interact with G protein-coupled receptors (GPCRs), which play a significant role in cellular communication and signal transduction. This interaction can affect various physiological processes, including inflammation and pain signaling .

Anticancer Studies

A study highlighted the efficacy of piperidine derivatives in cancer therapy, demonstrating that specific modifications to the piperidine structure could enhance cytotoxicity against certain cancer cell lines. The compound was tested against FaDu hypopharyngeal tumor cells, showing promising results compared to established chemotherapeutics like bleomycin .

Neuroprotective Effects

In neuropharmacological studies, compounds similar to [(S)-1-(2-Chloro-acetyl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester have been evaluated for their ability to protect neurons from oxidative stress and apoptosis. These studies suggest potential applications in treating neurodegenerative diseases such as Alzheimer's .

Data Table: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Enzyme Inhibition	AChE and BuChE inhibition
Anticancer Activity	Induction of apoptosis in cancer cells
GPCR Modulation	Interaction with G protein-coupled receptors
Neuroprotection	Protection against oxidative stress